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Compound of Interest

Compound Name: cis-2-Butene

Cat. No.: B086535 Get Quote

Q1: What are the primary flammability hazards of cis-2-butene?

A1: cis-2-Butene is a highly flammable liquefied gas. Its primary hazards stem from its low

flash point, wide explosive limits, and the potential for its vapors to travel to an ignition source

and flash back. It is crucial to handle this chemical in a well-ventilated area, away from all

potential ignition sources.

Q2: What are the explosive limits of cis-2-butene in the air?

A2: The explosive limits of cis-2-butene in the air are approximately 1.6% to 10.0% by volume.

This means that a mixture of cis-2-butene and air within this concentration range can be

ignited and result in an explosion.

Q3: What type of fire extinguisher should be used for a cis-2-butene fire?

A3: For a fire involving cis-2-butene, it is recommended to use a carbon dioxide (CO2) or a dry

chemical fire extinguisher. Water may be ineffective in extinguishing the fire and could

potentially spread the flammable material. It is critical to stop the flow of gas if it is safe to do

so.

Q4: How should cis-2-butene be stored in the lab?

A4: cis-2-Butene should be stored in a cool, dry, well-ventilated area specifically designated

for flammable gases. The storage area should be away from heat, sparks, and open flames.
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Cylinders should be secured in an upright position.

Troubleshooting Guide: Managing cis-2-Butene
Flammability Risks

Issue Potential Cause(s) Troubleshooting Steps

Gas leak detected (odor of

gasoline/natural gas)

- Faulty cylinder valve- Leaking

connection or tubing-

Damaged container

1. Immediately shut off all

ignition sources.2. If safe to do

so, close the cylinder valve.3.

Increase ventilation to the

area.4. Evacuate the

immediate vicinity.5. Contact

your institution's EHS

department or emergency

response team.

Frost formation on cylinder or

regulator

- Rapid release of gas causing

cooling (Joule-Thomson effect)

1. This can indicate a high flow

rate or a leak.2. Close the

cylinder valve.3. Allow the

equipment to warm to ambient

temperature.4. Check for leaks

with a suitable leak detection

solution before resuming use.

Inconsistent gas flow
- Clogged regulator or tubing-

Incorrect pressure settings

1. Ensure the regulator is

appropriate for cis-2-butene

and is functioning correctly.2.

Check for any blockages in the

gas lines.3. Verify that the

pressure settings are

appropriate for the experiment.

Experimental Protocol: Leak Testing of cis-2-Butene
Gas Lines
Objective: To ensure the integrity of all connections and tubing in a cis-2-butene gas delivery

system to prevent flammable gas leaks.
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Materials:

Pressurized cylinder of cis-2-butene

Regulator approved for flammable gases

Tubing and fittings appropriate for cis-2-butene

Commercial leak detection solution (e.g., Snoop) or a solution of soap and water

Procedure:

Ensure the experimental area is well-ventilated and free of ignition sources.

Properly connect the regulator to the cis-2-butene cylinder.

Assemble all tubing and fittings for the experimental setup.

With the main cylinder valve still closed, ensure all other valves in the system are closed.

Slowly open the main cylinder valve.

Adjust the regulator to a low pressure (e.g., 5-10 psig).

Apply the leak detection solution to all connections, including the cylinder valve, regulator

connections, and all tubing fittings.

Observe for the formation of bubbles, which indicates a gas leak.

If a leak is detected, immediately close the main cylinder valve.

Tighten or replace the leaking fitting.

Repeat the leak test until no bubbles are observed.

Once the system is confirmed to be leak-free, you may proceed with your experiment,

following all other safety protocols.
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Visualizations

Potential Outcome

cis-2-Butene Vapor

Fire / ExplosionOxygen (Air)

Ignition Source
(Spark, Heat, Flame)

Click to download full resolution via product page

Caption: The fire triangle illustrating the necessary components for the combustion of cis-2-
butene.
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Click to download full resolution via product page

To cite this document: BenchChem. [Frequently Asked Questions (FAQs) about cis-2-Butene
Flammability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086535#managing-the-flammability-of-cis-2-butene-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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